![molecular formula C14H18O5 B2401778 3-(3,5-Dimethoxy-4-propoxyphenyl)prop-2-enoic acid CAS No. 1158111-59-1](/img/structure/B2401778.png)
3-(3,5-Dimethoxy-4-propoxyphenyl)prop-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antioxidant Potential and Radical-Scavenging Activity Hydroxycinnamic acid derivatives, which include compounds structurally similar to 3-(3,5-Dimethoxy-4-propoxyphenyl)prop-2-enoic acid, have been studied for their antioxidant properties. Specifically, their ability to scavenge nitrogen dioxide radicals has been elucidated using density-functional-theory (DFT) calculations, suggesting potential applications in novel antioxidant design (Kong et al., 2004).
Application in Organic Synthesis and Chemical Transformations Research has explored the synthesis and properties of various prop-2-enoic acid derivatives. These studies include anodic oxidations of unsymmetrical half-esters derived from such compounds, indicating their utility in synthetic organic chemistry (Yadav et al., 1982).
Crystal Structure Analysis Investigations into the crystal structures of related compounds, such as 2-[(4-Chlorobenzoyl)amino]-3-(4-formylphenyl)prop-2-enoic acid, have been conducted. These studies provide insights into molecular arrangements and hydrogen bonding, which can be valuable for material science and pharmaceutical applications (Kumar et al., 2017).
Medicinal Chemistry and Biological Evaluation Similar structures have been synthesized and evaluated for their biological activities. For instance, Leonurine-cysteine analog conjugates show cardioprotective effects, indicating potential in developing novel therapeutic agents (Liu et al., 2011).
Applications in Catalysis Research on palladium-catalyzed cross-coupling of iodovinylic acids, including derivatives of prop-2-enoic acids, highlights the relevance of these compounds in catalytic processes for the selective synthesis of organic molecules (Abarbri et al., 2002).
Pharmaceutical Research The synthesis and study of isomers of prop-2-enoic acid derivatives also contribute to pharmaceutical research, with investigations into their antiviral and immunomodulating activity (Modzelewska-Banachiewicz et al., 2009).
properties
IUPAC Name |
(E)-3-(3,5-dimethoxy-4-propoxyphenyl)prop-2-enoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O5/c1-4-7-19-14-11(17-2)8-10(5-6-13(15)16)9-12(14)18-3/h5-6,8-9H,4,7H2,1-3H3,(H,15,16)/b6-5+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MULQIWNSVCYELJ-AATRIKPKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1OC)C=CC(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C=C(C=C1OC)/C=C/C(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.